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Compound of Interest

Compound Name: Cupric stearate

Cat. No.: B179279 Get Quote

An In-Depth Technical Guide to Cupric Stearate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric stearate, also known as

copper(II) stearate, a metal-organic compound with diverse applications in industrial and

research settings. This document details its chemical and physical properties, synthesis

protocols, and key applications, with a focus on its role as a catalyst.

Core Identification
CAS Number: 660-60-6[1][2][3][4][5]

Molecular Formula: C36H70CuO4[1][5] or Cu(C17H35COO)2[2]

Physicochemical Properties
Cupric stearate is a salt of copper and stearic acid, classified as a metallic soap.[2] Its

properties are summarized in the table below.
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Property Value References

Molecular Weight 630.48 g/mol [1][3]

Appearance
Light-blue to blue-green

amorphous powder/solid
[1][2][3][6]

Melting Point ~250 °C (482 °F; 523 K) [2][3][4]

Density 1.10 g/cm³ [2]

Solubility

Insoluble in water, ethanol, and

ether. Soluble in pyridine,

dioxane, acetic anhydride,

chloroform, and hot benzene

or toluene.

[2][3][7]

Synonyms

Copper(II) stearate, Copper

distearate, Octadecanoic acid

copper(2+) salt

[1][2][6]

Experimental Protocols
Detailed methodologies for the synthesis of cupric stearate are crucial for researchers. Below

are common laboratory-scale protocols.

Protocol 1: Synthesis via Metathesis Reaction
This is a common method involving a double displacement reaction between a soluble copper

salt and a stearate salt.

Materials:

Copper(II) sulfate (CuSO₄)

Sodium stearate (C₁₇H₃₅COONa)

Deionized water

Procedure:
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Prepare an aqueous solution of copper(II) sulfate.

Prepare a separate aqueous solution of sodium stearate.

Slowly add the copper(II) sulfate solution to the sodium stearate solution while stirring

continuously.

A precipitate of copper(II) stearate will form immediately, as described by the reaction:

CuSO₄ + 2 C₁₇H₃₅COONa → Cu(C₁₇H₃₅COO)₂↓ + Na₂SO₄.[2]

The precipitate is then collected by filtration.

Wash the collected solid thoroughly with water to remove any unreacted starting materials

and byproducts like sodium sulfate.

Dry the final product under a vacuum.

Protocol 2: Synthesis for Nanocrystal Applications
This method is adapted for creating cupric stearate as a precursor for semiconductor

nanocrystals.

Materials:

Stearic acid (SA)

Methanol

Tetramethylammonium hydroxide (TMAH)

Copper(II) chloride (CuCl₂)

Hot ethanol

Procedure:

Dissolve 10 mmol of stearic acid in 20 ml of methanol in a conical flask. Heat the mixture to

50 °C to obtain a clear solution.[8]
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In a separate container, dissolve 10 mmol of TMAH in methanol.[8]

Add the TMAH solution dropwise to the stearic acid solution and stir the mixture for 20

minutes to complete the reaction, forming a stearate salt solution.[8]

Dissolve 5 mmol of CuCl₂ in methanol.[8]

Add the CuCl₂ solution dropwise to the stearate solution under vigorous stirring. A sky-blue

precipitate of copper(II) stearate will form.[8]

Wash the precipitate thoroughly with hot ethanol.[8]

Collect the final product and dry it under a vacuum.[8]

Experimental Workflow: Synthesis of Cupric Stearate (Protocol 2)

Step 1: Prepare Stearate Solution

Step 2: Precipitation Step 3: Purification & Drying

Dissolve Stearic Acid (SA)
in Methanol at 50°C Mix solutions and stir for 20 min

Dissolve Tetramethylammonium
Hydroxide (TMAH) in Methanol

Add CuCl₂ solution dropwise
to Stearate solution
(Vigorous Stirring)

Stearate Solution

Prepare CuCl₂ solution
in Methanol

Copper(II) Chloride Wash sky-blue precipitate
with hot ethanol

Crude Product Collect solid Dry under vacuum Final Product:
Pure Cupric Stearate

Click to download full resolution via product page

Caption: Workflow for the synthesis of cupric stearate for nanocrystal applications.

Applications in Research and Development
Cupric stearate's utility spans several scientific and industrial fields, primarily driven by its

catalytic activity.
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Catalysis
Cupric stearate is recognized as an effective catalyst in various chemical transformations.

Heavy Oil Recovery: It is used as an oil-soluble catalyst to improve the efficiency of in-situ

combustion (ISC) for heavy oil recovery.[9][10] It promotes fuel deposition and combustion at

lower temperatures, shifting both low-temperature oxidation (LTO) and high-temperature

oxidation (HTO) to more favorable conditions.[10] In the LTO phase, it acts as a

homogeneous catalyst, while in the HTO phase, its decomposition product, CuO

nanoparticles, serves as a heterogeneous catalyst.[9]

Organic Synthesis: It can be employed as a catalyst or co-catalyst in diverse organic

reactions, including the synthesis of tertiary amines, which are important intermediates in

pharmaceuticals and agrochemicals.[11]

Material Science
Precursor for Nanoparticles: Cupric stearate is used as a precursor for the synthesis of

copper organosol and other copper nano/microparticles through thermal decomposition.[12]

[13]

Polymer Additive: It acts as a stabilizer and lubricant in the processing of PVC and other

elastomers.[14]

Other Industrial Uses
Antifouling Paints: It is a key component in antifouling paints and varnish materials to prevent

the growth of marine organisms on submerged surfaces.[2][7]

Preservative: It serves as a fungicide and algicide for preserving wood and textiles.[7]

While cupric stearate is utilized in biochemical studies, specific interactions with cellular

signaling pathways are not well-documented in current literature.[1] Its relevance to drug

development is primarily as a catalyst in the synthesis of pharmaceutical intermediates rather

than as a direct therapeutic agent.[11][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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